Cas no 1159819-57-4 (6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine)

• Product Name: 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine
• CAS No: 1159819-57-4
• MF: C₉H₉N₃S
• MW: 191.25
• CID: 5073607
• Update Time: 2025-05-19

6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine

• Inchi： 1S/C9H9N3S/c1-6-4-8(10)12-9(11-6)7-2-3-13-5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： NIBSBLQRIKTCCU-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=NC(C2C=CSC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine

Recent Advances in the Study of 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine (CAS: 1159819-57-4)

In recent years, the compound 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine (CAS: 1159819-57-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The unique structural features of this compound, including the thiophene and pyrimidine moieties, contribute to its biological activity and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The researchers employed a combination of in vitro assays and molecular docking simulations to characterize the binding interactions of this compound with its target proteins. Their findings suggest that 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine exhibits high selectivity and affinity for specific kinase domains, making it a promising candidate for further optimization.

Another area of active research involves the synthesis and structural modification of 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine to enhance its pharmacokinetic properties. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel analogs with improved solubility and metabolic stability. The study utilized a structure-activity relationship (SAR) approach to identify key functional groups that influence the compound's bioavailability and efficacy. These advancements are critical for translating the preclinical potential of 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine into clinically viable therapeutics.

In addition to its kinase inhibitory properties, 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine has also been investigated for its anti-inflammatory and antimicrobial activities. A recent study in the European Journal of Medicinal Chemistry (2023) explored its effects on inflammatory signaling pathways, revealing its ability to modulate key cytokines and chemokines. These findings open new avenues for the development of multifunctional agents targeting both inflammatory and proliferative diseases.

Despite these promising developments, challenges remain in the clinical translation of 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed through comprehensive preclinical studies. Ongoing research efforts are focused on optimizing the compound's therapeutic index and exploring combination therapies to enhance its efficacy.

In conclusion, 6-Methyl-2-(thiophen-3-yl)pyrimidin-4-amine (CAS: 1159819-57-4) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. The latest research highlights its potential as a kinase inhibitor, anti-inflammatory agent, and antimicrobial compound. Continued investigation into its mechanisms of action and structural optimization will be essential for realizing its full therapeutic potential.